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Compound of Interest

Compound Name: Isotrazodone

Cat. No.: B15353996 Get Quote

Disclaimer: "Isotrazodone" is identified as an impurity of the antidepressant drug Trazodone.

Due to the limited availability of specific safety data for Isotrazodone, this guidance is based

on the comprehensive safety information available for Trazodone hydrochloride. The chemical

properties and toxicological profiles of these two compounds are expected to be very similar.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for laboratory personnel handling Isotrazodone.

Hazard Identification and Personal Protective
Equipment
Researchers and scientists must be aware of the potential hazards associated with handling

Isotrazodone. The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.[1] Based on the data for Trazodone, the compound is classified as harmful if

swallowed and is suspected of causing cancer and reproductive harm.[2]

Table 1: Hazard Classification for Trazodone Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3]

Carcinogenicity Category 2
Suspected of causing cancer.

[2]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[4]

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause drowsiness or

dizziness.[4]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 Very toxic to aquatic life.

To mitigate these risks, the following personal protective equipment is mandatory when

handling Isotrazodone.

Table 2: Personal Protective Equipment (PPE) for Handling Isotrazodone

Protection Type Equipment Standard

Eye/Face Protection
Safety glasses with side

shields or goggles.

Conforming to EN166 or

equivalent.[4]

Skin Protection
Protective gloves (e.g., nitrile

or neoprene), lab coat.

Gloves must be inspected prior

to use and must be suitable for

the specific task.[3]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or ventilation

is inadequate, a suitable

respirator should be worn.

Filtration P3 respirator is

recommended in such cases.

[3]
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Safe handling practices are crucial to minimize exposure and prevent accidents.

1. Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling powders or creating solutions.[3]

Ensure that an eyewash station and safety shower are readily accessible.[5]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or aerosols.[3]

Weigh the substance in a ventilated enclosure.

Prepare solutions in a fume hood.

Use designated tools and equipment for handling the compound.

Wash hands thoroughly after handling.[4]

3. First Aid Measures:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor/physician if you feel

unwell. Do NOT induce vomiting.[3][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a doctor.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a doctor if

you feel unwell.[6]
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The disposal of Isotrazodone and any contaminated materials must be handled in accordance

with institutional, local, and national regulations for hazardous waste.

1. Waste Categorization:

Isotrazodone waste should be considered hazardous chemical waste.

Do not dispose of Isotrazodone down the drain or in the regular trash.

2. Disposal of Unused/Expired Compound:

Dispose of contents/container to an approved waste disposal plant.[2][4]

For small quantities, follow the institutional guidelines for chemical waste disposal. This

typically involves collecting the waste in a designated, labeled, and sealed container.

3. Disposal of Contaminated Materials:

All contaminated materials, such as gloves, weighing paper, and pipette tips, should be

collected in a designated hazardous waste container.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste.

For household disposal of unused trazodone-containing medications, the FDA and DEA

recommend using drug take-back programs.[7] If a take-back program is not available, the

medication can be mixed with an unpalatable substance like dirt or coffee grounds, placed in a

sealed container, and then discarded in the household trash.[7][8]
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Experimental Workflow for Safe Handling of Isotrazodone
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Caption: Workflow for the safe handling of Isotrazodone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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